Cas no 6961-15-5 (19-Norpregnane-3,17-diol,(3a,5a,17a)-)

• Product Name: 19-Norpregnane-3,17-diol,(3a,5a,17a)-
• CAS No: 6961-15-5
• MF: C₂₀H₃₄O₂
• MW: 306.482766628265
• CID: 527689
• PubChem ID: 247306
• Update Time: 2025-09-24

19-Norpregnane-3,17-diol,(3a,5a,17a)- Chemical and Physical Properties

Names and Identifiers

• 19-Norpregnane-3,17-diol,(3a,5a,17a)-
• (3α,5α,17α)-19-Norpregnane-3,17-diol
• (3R,5S,8R,9R,10S,13S,14S,17S)-17-ethyl-13-methyl-2,3,4,5,6,7,8,9,10,11,12,14,15,16-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol
• (3α,5α,17α)-19-Norpr
• 17-dione
• 19-nor-5-androstenedione
• 19-Nor-androst-5(10)-ene-3
• 5(10)-ESTREN-3,17-DIONE
• 5(10)-Estrene-3,17-dione
• ESTR-5(10)-EN-17SS-OL-3-ONE
• ESTR-5(10)-ENE-3,17-DIONE
• estra-5(10)-en-3,17-dione
• Estra-5(10)-ene-3,17-dione
• ESTRA-5-ENE-3,17-DIONE
• ISO-NAD
• Norandrost-5(10)-Ene-Dione
• Oestr-5(10)-en-3,17-dion
• oestr-5(10)-ene-3,17-dione
• 19-NOR-5.ALPHA.,17.ALPHA.-PREGNANE-3.ALPHA.,17-DIOL
• NSC61713
• 17.ALPHA.-ETHYL-5A-ESTRANE-3.ALPHA.,17.BETA.-DIOL
• UNII-41JO2BDJ1M
• NSC-61713
• 19-Nor-5alpha,17alpha-pregnane-3alpha,17-diol
• 17.ALPHA.-ETHYL-5.ALPHA.-ESTRANE-3.ALPHA.,17.BETA.-DIOL
• (3.ALPHA.,5.ALPHA.,17.ALPHA.)-19-NORPREGNANE-3,17-DIOL
• Q27258442
• DTXSID001024451
• 6961-15-5
• (3a,5a,17a)-19-Norpregnane-3,17-diol
• 41JO2BDJ1M
• 19-Norpregnane-3,17-diol, (3alpha,5alpha,17alpha)-
• 17alpha-Ethyl-5a-estrane-3alpha,17beta-diol
• 17alpha-Ethyl-5alpha-estrane-3alpha,17beta-diol
• (3alpha,5alpha,17alpha)-19-Norpregnane-3,17-diol
• 19-NORPREGNANE-3,17-DIOL, (3.ALPHA.,5.ALPHA.,17.ALPHA.)-
• 17a-Ethyl-5a-estrane-3a,17ss-diol; (3a,5a,17a)-19-Norpregnane-3,17-diol

• Inchi： 1S/C20H34O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h13-18,21-22H,3-12H2,1-2H3/t13-,14+,15-,16+,17+,18-,19-,20-/m0/s1
• InChI Key： GUBNWXDDDXQJOQ-GAXNORQESA-N
• SMILES： O[C@@]1(CC)CC[C@H]2[C@@H]3CC[C@H]4C[C@@H](CC[C@@H]4[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 306.25600
• Monoisotopic Mass: 306.256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 4.5

Experimental Properties

• Density: 1.059
• Boiling Point: 430°Cat760mmHg
• Flash Point: 191.1°C
• Refractive Index: 1.531
• PSA: 40.46000
• LogP: 4.14100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives